molecular formula C8H3BrFNO B2419682 2-Bromo-4-fluoro-3-formylbenzonitrile CAS No. 2256060-62-3

2-Bromo-4-fluoro-3-formylbenzonitrile

Cat. No. B2419682
CAS RN: 2256060-62-3
M. Wt: 228.02
InChI Key: PTTLPPPYUPVOFD-UHFFFAOYSA-N
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Description

2-Bromo-4-fluoro-3-formylbenzonitrile is a chemical compound with the CAS number 2256060-62-3 . It has a molecular weight of 228.02 . The compound is solid in its physical form .


Synthesis Analysis

The synthesis of 2-Bromo-4-fluoro-3-formylbenzonitrile can be achieved through various methods . One common method involves the reaction of 2-fluorobenzonitrile with bromine in the presence of a Lewis acid catalyst such as aluminum trichloride . Another method involves a multi-step reaction with 2 steps: 1) 70 percent / N-bromosuccinimide / CH2Cl2 / 45 h / 0 °C 2) 76 percent / 1.) cc. sulphuric acid, sodium nitrite, 2.) copper (II) sulphate pentahydrate, sodium hydrogen carbonate / H2O; acetic acid; cyclohexane / 1.) -5 deg C, 15 min; 2.) 50 deg C .


Molecular Structure Analysis

The IUPAC name for this compound is 2-bromo-4-fluoro-3-formylbenzonitrile . The InChI code is 1S/C8H3BrFNO/c9-8-5(3-11)1-2-7(10)6(8)4-12/h1-2,4H .


Physical And Chemical Properties Analysis

2-Bromo-4-fluoro-3-formylbenzonitrile is a solid compound . It has a molecular weight of 228.02 .

Scientific Research Applications

Synthesis of Boron-dipyrromethenes (BODIPY)

2-Bromo-4-fluoro-3-formylbenzonitrile can be used in the synthesis of various boron-dipyrromethenes (BODIPY). BODIPY dyes are a class of organic compounds that are often used as fluorescent dyes in scientific research .

Synthesis of Porphyrins

Porphyrins are a group of heterocyclic macrocycle organic compounds, composed of four modified pyrrole subunits interconnected at their α carbon atoms via methine bridges. 2-Bromo-4-fluoro-3-formylbenzonitrile can be used in the synthesis of these compounds .

Synthesis of Corroles

Corroles are a class of heterocyclic macrocycles and are close relatives of the porphyrins. They can be synthesized using 2-Bromo-4-fluoro-3-formylbenzonitrile .

Synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one

This compound is a specific organic molecule that can be synthesized using 2-Bromo-4-fluoro-3-formylbenzonitrile .

Synthesis of 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one

Similar to the previous application, this is another specific organic molecule that can be synthesized using 2-Bromo-4-fluoro-3-formylbenzonitrile .

Synthesis of 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid

This is a specific organic molecule that can be synthesized using 2-Bromo-4-fluoro-3-formylbenzonitrile .

Synthesis of 2-bromo-4-fluorobenzamide

This is another specific organic molecule that can be synthesized using 2-Bromo-4-fluoro-3-formylbenzonitrile .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

2-bromo-4-fluoro-3-formylbenzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3BrFNO/c9-8-5(3-11)1-2-7(10)6(8)4-12/h1-2,4H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PTTLPPPYUPVOFD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1C#N)Br)C=O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3BrFNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

228.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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